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Compound of Interest

Compound Name: OPBP-1

Cat. No.: B15610324

Get Quote

This document provides a comprehensive technical overview of the structure, sequence, and

functional characteristics of the D-peptide OPBP-1, a promising candidate in oral cancer

immunotherapy.

Core Structure and Sequence
OPBP-1 is a synthetic D-peptide, meaning it is composed of D-amino acids, which are mirror

images of the more common L-amino acids. This configuration confers significant resistance to

proteolysis, enhancing its stability and oral bioavailability.[1]

Amino Acid Sequence: The primary sequence of OPBP-1 is: (D-amino acids)

GQSEHHMRVYSF[2]

Chemical Properties:

Property Value

Molecular Formula C64H92N20O19S

Molecular Weight 1476.66 g/mol
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Data sourced from publicly available chemical information.[3]

Mechanism of Action: PD-1/PD-L1 Pathway
Blockade
OPBP-1 functions as an immune checkpoint inhibitor by selectively binding to Programmed

Death-Ligand 1 (PD-L1).[1] The PD-1/PD-L1 interaction is a critical pathway that cancer cells

exploit to evade the immune system. By binding to PD-L1 on tumor cells, OPBP-1 prevents it

from interacting with the PD-1 receptor on activated T-cells. This blockade effectively "releases

the brakes" on the T-cells, restoring their ability to recognize and attack cancer cells.[1][4]

Below is a diagram illustrating the signaling pathway disrupted by OPBP-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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